Cas no 58560-28-4 (DiethylL-2-isothiocyanatoglutarate)
58560-28-4 structure
Product Name:DiethylL-2-isothiocyanatoglutarate
CAS No:58560-28-4
MF:C10H15NO4S
MW:245.2954018116
CID:377463
PubChem ID:143559
Update Time:2025-04-19
DiethylL-2-isothiocyanatoglutarate Chemical and Physical Properties
Names and Identifiers
-
- Pentanedioic acid,2-isothiocyanato-, diethyl ester (9CI)
- Diethyl L-2-isothiocyanatoglutarate
- DIETHYL L-2-ISOTHIOCYANTOGLUTARATE
- diethyl 2-isothiocyanatopentanedioate
- Diethyl N-(sulfanylidenemethylidene)glutamate
- A831925
- Pentanedioic acid, 2-isothiocyanato-, diethyl ester
- Diethyl 2-isothiocyanatopentanedioate #
- BEIMBFWLTYKYLU-UHFFFAOYSA-N
- 2-isothiocyanatopentanedioic acid diethyl ester
- 2-Isothiocyanato-pentanedioic acid diethyl ester
- FT-0682082
- Diethyl 2-isothiocyantoglutarate
- 58560-28-4
- Diethyl 2-isothiocyanatoglutarate
- Glutaric acid, 2-isothiocyanato-, diethyl ester
- DTXSID20974113
- DiethylL-2-isothiocyanatoglutarate
-
- Inchi： 1S/C10H15NO4S/c1-3-14-9(12)6-5-8(11-7-16)10(13)15-4-2/h8H,3-6H2,1-2H3
- InChI Key： BEIMBFWLTYKYLU-UHFFFAOYSA-N
- SMILES： S=C=NC(C(=O)OCC)CCC(=O)OCC
Computed Properties
- Exact Mass: 245.07200
- Monoisotopic Mass: 245.072
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 9
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 97A^2
- XLogP3: 2.6
Experimental Properties
- Density: 1,14 g/cm3
- Boiling Point: 328.4°C at 760 mmHg
- Flash Point: 152.4°C
- Refractive Index: 1.504
- PSA: 97.05000
- LogP: 1.36420
DiethylL-2-isothiocyanatoglutarate Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
DiethylL-2-isothiocyanatoglutarate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D445058-100mg |
DiethylL-2-isothiocyanatoglutarate |
58560-28-4 | 100mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D445058-500mg |
DiethylL-2-isothiocyanatoglutarate |
58560-28-4 | 500mg |
$ 115.00 | 2022-06-05 | ||
| TRC | D445058-1g |
DiethylL-2-isothiocyanatoglutarate |
58560-28-4 | 1g |
$ 160.00 | 2022-06-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-281530-1 g |
Diethyl L-2-isothiocyantoglutarate, |
58560-28-4 | 1g |
￥451.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-281530-1g |
Diethyl L-2-isothiocyantoglutarate, |
58560-28-4 | 1g |
￥451.00 | 2023-09-05 | ||
| A2B Chem LLC | AG71226-2g |
DIETHYL L-2-ISOTHIOCYANTOGLUTARATE |
58560-28-4 | 99% | 2g |
$171.00 | 2024-04-19 | |
| A2B Chem LLC | AG71226-10g |
DIETHYL L-2-ISOTHIOCYANTOGLUTARATE |
58560-28-4 | 99% | 10g |
$448.00 | 2024-04-19 |
DiethylL-2-isothiocyanatoglutarate Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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